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Compound of Interest

Compound Name: 2,4,6-Trifluorophenylboronic acid

Cat. No.: B063249 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Trifluorophenylboronic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,4,6-Trifluorophenylboronic acid. Adherence to

these procedures is vital for ensuring personal safety and proper disposal.

Chemical Profile:

Name: 2,4,6-Trifluorophenylboronic acid

CAS Number: 182482-25-3[1][2]

Molecular Formula: C₆H₄BF₃O₂[1]

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,4,6-
Trifluorophenylboronic acid to minimize exposure.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[3]

To protect eyes from contact,

which can cause serious

irritation.[1][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[3]

[4]

To prevent skin contact and

potential irritation.[1][3]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[3]

To protect skin from accidental

splashes or spills.[3][4]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates (e.g., N95) should

be used.[2][3][4]

To prevent respiratory tract

irritation from inhalation of

dust.[1][3]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible.[3]
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Keep the container of 2,4,6-Trifluorophenylboronic acid tightly closed when not in use.[4]

[5]

2. Donning PPE:

Before handling the chemical, put on all required personal protective equipment as outlined

in the table above.

3. Handling:

Avoid generating dust when transferring the solid.[4] Use a spatula for transfers.[4]

Avoid all personal contact, including the inhalation of dust or vapors.[3]

Do not eat, drink, or smoke in the laboratory.[3]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks.[3]

Remove any contaminated clothing immediately and wash it before reuse.[3]

Disposal Plan
All waste generated from the use of 2,4,6-Trifluorophenylboronic acid, including

contaminated PPE and empty containers, must be treated as hazardous waste.[3]

Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container

for hazardous waste.[3]

Disposal Regulations: Dispose of all chemical waste in accordance with federal, state, and

local regulations.[3] Do not pour waste down the drain.[3]

Spill Management:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[3]
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Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill. Avoid raising dust.[3]

Workflow for Safe Handling of 2,4,6-
Trifluorophenylboronic Acid
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Caption: Safe handling workflow for 2,4,6-Trifluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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